molecular formula C8H11NO2 B14818259 2-Methoxy-6-(methylamino)phenol

2-Methoxy-6-(methylamino)phenol

Cat. No.: B14818259
M. Wt: 153.18 g/mol
InChI Key: JOUVDSVAEMMOOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxy-6-(methylamino)phenol is a phenolic derivative featuring a methoxy group at the 2-position and a methylamino group at the 6-position of the benzene ring. This article compares its structural and functional attributes with similar compounds, emphasizing substituent effects, biological activities, and coordination chemistry.

Properties

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

IUPAC Name

2-methoxy-6-(methylamino)phenol

InChI

InChI=1S/C8H11NO2/c1-9-6-4-3-5-7(11-2)8(6)10/h3-5,9-10H,1-2H3

InChI Key

JOUVDSVAEMMOOI-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C(=CC=C1)OC)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methoxy-6-(methylamino)phenol can be synthesized through several methods. One common approach involves the reduction of Schiff bases. For example, the compound can be synthesized by reducing 2-methoxy-6-(methyliminomethyl)phenol using sodium borohydride (NaBH4) as a reducing agent . The reaction typically occurs in an aqueous or alcoholic medium at room temperature.

Industrial Production Methods

In industrial settings, the production of 2-Methoxy-6-(methylamino)phenol may involve large-scale reduction processes using similar reducing agents. The choice of solvent and reaction conditions can be optimized to maximize yield and purity. Additionally, continuous flow reactors may be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-6-(methylamino)phenol undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form quinone derivatives.

    Reduction: Reduction reactions can further modify the amino group.

    Substitution: The methoxy and amino groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

    Substitution: Halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

    Oxidation: Quinone derivatives.

    Reduction: Secondary amines.

    Substitution: Various substituted phenols and anilines.

Scientific Research Applications

2-Methoxy-6-(methylamino)phenol has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Methoxy-6-(methylamino)phenol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting or modifying their activity. Additionally, it may interact with receptors in the nervous system, influencing neurotransmitter release and uptake .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent-Driven Variations

Key Compounds:

2-Methoxy-6-(5-methyl-1H-benzimidazol-2-yl)phenol (HL2) Structure: A benzimidazole ring replaces the methylamino group, with a 5-methyl substituent . Properties: Exhibits antibacterial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), attributed to the benzimidazole moiety’s ability to disrupt bacterial membranes .

(E)-2-Methoxy-6-(((3-(trifluoromethyl)phenyl)imino)methyl)phenol (MFIP) Structure: Contains a trifluoromethylphenylimino group, forming a Schiff base . Properties: Enhanced electron-withdrawing effects from the -CF₃ group improve stability and redox activity, making it suitable for nonlinear optical applications .

2-Methoxy-6-(E-2-pyridyliminomethyl)-phenol (L1) Structure: A pyridylimino group introduces steric hindrance due to the methoxy substituent, altering coordination modes with metals like Ni(II) compared to non-methoxy analogs (e.g., pymp) .

2-[(Methylamino)methyl]phenol Structure: Features a methylaminomethyl group instead of methylamino. Properties: Demonstrates antibiofilm and antivirulence activity against S. aureus by targeting the SarA protein in quorum sensing .

Structural Comparison Table:
Compound Substituents Key Functional Groups Notable Features
2-Methoxy-6-(methylamino)phenol -OCH₃, -NHCH₃ Phenol, methylamino Potential bioactivity (inferred)
HL2 -OCH₃, benzimidazole Phenol, benzimidazole Antibacterial activity
MFIP -OCH₃, -CF₃-phenylimino Schiff base Redox activity, crystallinity
L1 -OCH₃, pyridylimino Schiff base Steric hindrance in metal complexes
2-[(Methylamino)methyl]phenol -OCH₃, -CH₂NHCH₃ Phenol, methylaminomethyl Anti-quorum sensing activity

Coordination Chemistry and Metal Complexes

  • L1 in Ni(II) Complexes: The methoxy group in L1 sterically hinders coordination, leading to distorted octahedral geometries. In contrast, non-methoxy analogs (e.g., pymp) adopt planar configurations .
  • MFIP and Redox Activity : DFT studies reveal intramolecular charge transfer in Schiff bases like MFIP, enhancing their suitability for catalytic or sensor applications .
  • Zinc and Copper Complexes : Schiff base ligands (e.g., HL in ) form stable complexes with Zn(II) and Dy(III), showing single-molecule magnet behavior .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.